3-((4-ethoxyphenyl)sulfonyl)-6-methyl-1-propylquinolin-4(1H)-one

• IUPAC Name: 3-(4-ethoxyphenyl)sulfonyl-6-methyl-1-propylquinolin-4-one
• InChI: InChI=1S/C21H23NO4S/c1-4-12-22-14-20(21(23)18-13-15(3)6-11-19(18)22)27(24,25)17-9-7-16(8-10-17)26-5-2/h6-11,13-14H,4-5,12H2,1-3H3
• InChI Key: VMFLKWFABLSNDE-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C=C(C(=O)C2=C1C=CC(=C2)C)S(=O)(=O)C3=CC=C(C=C3)OCC
• Molecular Formula: C21H23NO4S
• Molecular Weight: 385.5 g/mol

Description

3-((4-ethoxyphenyl)sulfonyl)-6-methyl-1-propylquinolin-4(1H)-one, also known as E-3174, is a quinolone derivative that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. This compound has shown promising results in various studies, making it a subject of interest for researchers in the field of medicinal chemistry.

Mechanism of Action

Target of Action

Based on the structure of the compound, it can be inferred that it may interact with proteins or enzymes that have affinity for aromatic compounds .

Mode of Action

The compound, being an aromatic compound, can undergo electrophilic aromatic substitution . In this process, the electrophile forms a sigma-bond to the benzene ring, generating a positively charged intermediate. Then, a proton is removed from this intermediate, yielding a substituted benzene ring . This interaction with its targets can lead to changes in the target’s function, potentially altering cellular processes .

Biochemical Pathways

Given its potential to interact with proteins or enzymes, it can be inferred that it may affect various biochemical pathways depending on the specific targets it interacts with .

Result of Action

These effects would depend on the specific targets the compound interacts with and the biochemical pathways it affects .

Action Environment

Environmental factors such as temperature, pH, and the presence of other molecules can influence the compound’s action, efficacy, and stability. For instance, the compound’s reactivity and stability might be affected by the pH of the environment . Additionally, the presence of other molecules could influence the compound’s efficacy through competitive or non-competitive interactions .

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-((4-ethoxyphenyl)sulfonyl)-6-methyl-1-propylquinolin-4(1H)-one is its potent inhibitory activity against ACE, which makes it a potential candidate for the development of antihypertensive drugs. However, one of the limitations of this compound is its relatively complex synthesis method, which may make it difficult to produce in large quantities.

Future Directions

There are several potential future directions for research on 3-((4-ethoxyphenyl)sulfonyl)-6-methyl-1-propylquinolin-4(1H)-one. One possible direction is the development of more efficient synthesis methods for this compound, which could increase its availability and reduce its cost. Another potential direction is the investigation of its potential applications in the treatment of other diseases, such as heart failure and diabetes. Furthermore, the development of this compound analogs with improved pharmacokinetic and pharmacodynamic properties could lead to the discovery of more potent and selective ACE inhibitors.

Synthesis Methods

The synthesis of 3-((4-ethoxyphenyl)sulfonyl)-6-methyl-1-propylquinolin-4(1H)-one involves a multi-step process that starts with the reaction of 4-ethoxyaniline with 2-chloro-6-methylpyridine-3-carbaldehyde to form the corresponding imine. This intermediate is then reacted with sodium hydride and 1-bromo-3-methylbutane to obtain the desired product.

Scientific Research Applications

3-((4-ethoxyphenyl)sulfonyl)-6-methyl-1-propylquinolin-4(1H)-one has been extensively studied for its potential applications in the treatment of various diseases. It has been found to exhibit potent inhibitory activity against angiotensin-converting enzyme (ACE), which is involved in the regulation of blood pressure. This makes this compound a potential candidate for the development of antihypertensive drugs.